Cas no 28867-66-5 (2H-Pyran-2-one, 6-[2-(3,5-dimethyl-4-isoxazolyl)ethyl]tetrahydro-, (R)-)
28867-66-5 structure
Product Name:2H-Pyran-2-one, 6-[2-(3,5-dimethyl-4-isoxazolyl)ethyl]tetrahydro-, (R)-
CAS No:28867-66-5
MF:C12H17NO3
MW:223.268283605576
CID:1437797
Update Time:2024-08-15
2H-Pyran-2-one, 6-[2-(3,5-dimethyl-4-isoxazolyl)ethyl]tetrahydro-, (R)- Chemical and Physical Properties
Names and Identifiers
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- 2H-Pyran-2-one, 6-[2-(3,5-dimethyl-4-isoxazolyl)ethyl]tetrahydro-, (R)-
- 2H-Pyran-2-one, 6-[2-(3,5-dimethyl-4-isoxazolyl)ethyl]tetrahydro-, (R)- (9CI)
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- Inchi: 1S/C12H17NO3/c1-8-11(9(2)16-13-8)7-6-10-4-3-5-12(14)15-10/h10H,3-7H2,1-2H3/t10-/m1/s1
- InChI Key: AKGIUZULNRMACE-SNVBAGLBSA-N
- SMILES: C1(=O)O[C@@H](CCC2=C(C)ON=C2C)CCC1
Computed Properties
- Exact Mass: 223.12091
Experimental Properties
- Density: 1.111±0.06 g/cm3(Predicted)
- Boiling Point: 407.3±40.0 °C(Predicted)
- PSA: 52.33
- pka: -1.11±0.28(Predicted)
2H-Pyran-2-one, 6-[2-(3,5-dimethyl-4-isoxazolyl)ethyl]tetrahydro-, (R)- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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